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Compound of Interest

Compound Name: Dimethylberyllium

Cat. No.: B1605263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure and bonding of

dimethylberyllium, a cornerstone organometallic compound that exemplifies electron-deficient

bonding. This document delves into its distinct monomeric and polymeric forms, supported by

quantitative data, detailed experimental protocols for its synthesis and structural elucidation,

and visualizations of its molecular architecture.

Core Concepts: Structure and Bonding
Dimethylberyllium, (CH₃)₂Be, is a white solid that sublimes at 200°C and is highly reactive

with air and moisture.[1] Its structure and bonding are phase-dependent, exhibiting a simple

monomeric form in the gas phase and a more complex polymeric structure in the solid state.

This dual nature is a direct consequence of the electron-deficient character of the beryllium

atom.

Gas Phase: The Monomeric Structure
In the gaseous state, dimethylberyllium exists as a linear monomer.[1] The beryllium atom is

sp-hybridized, forming two sigma bonds with the carbon atoms of the methyl groups. The C-Be-

C bond angle is 180°. This simple structure, however, leaves the beryllium atom with only four

valence electrons, making it a strong Lewis acid and driving its aggregation in the condensed

phase.
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Solid State: The Polymeric Chain
In the solid state, dimethylberyllium adopts a polymeric chain structure to alleviate the

electron deficiency of the beryllium centers.[2] This structure is characterized by bridging

methyl groups, where each beryllium atom is tetrahedrally coordinated to four carbon atoms.[3]

The bonding within this polymer is a classic example of three-center-two-electron (3c-2e)

bonds. In this arrangement, a single pair of electrons is shared among three atoms (two

beryllium atoms and one carbon atom), creating a stable, extended network.[2]

The crystal structure of solid dimethylberyllium is body-centered orthorhombic, belonging to

the space group Ibam.[4] The polymeric chains are held together by weak van der Waals

forces.[3] This electron-deficient bonding is analogous to that found in other organometallic

compounds like dimethylmagnesium and trimethylaluminum.[2][5]

Data Presentation: Structural Parameters
The following tables summarize the key quantitative data for the structure of

dimethylberyllium in both the solid and gas phases.

Crystallographic Data for Solid Dimethylberyllium
Parameter Value Reference

Crystal System Orthorhombic [4]

Space Group Ibam (No. 72) [4]

a 6.13 Å [4]

b 11.53 Å [4]

c 4.18 Å [4]

Z 4 [4]

Density 0.88 g/cm³ [1]

Bond Lengths and Angles
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Phase Parameter Value Reference

Solid Be-C Bond Length 1.93 Å [3]

Solid
C-Be-C Angle (within

ring)
114° [3]

Solid
Be-C-Be Angle (within

ring)
66° [3]

Gas C-Be-C Bond Angle 180° [1]

Experimental Protocols
The synthesis and structural analysis of dimethylberyllium require specialized techniques due

to its high reactivity.

Synthesis of Dimethylberyllium
Two primary methods have been established for the synthesis of dimethylberyllium.

This method involves the reaction of beryllium chloride with a Grignard reagent, such as

methylmagnesium iodide, in diethyl ether.[3]

Protocol:

Under an inert atmosphere (e.g., dry nitrogen), prepare a solution of methylmagnesium

iodide in anhydrous diethyl ether.

Slowly add a solution of anhydrous beryllium chloride in diethyl ether to the Grignard reagent

with stirring.

The reaction mixture is then refluxed to ensure complete reaction.

The resulting dimethylberyllium forms a stable complex with diethyl ether.

Isolation of ether-free dimethylberyllium is challenging and typically involves repeated

vacuum sublimation.[1]
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This method, first reported by Lavroff in 1884, yields an ether-free product but requires careful

handling of the highly toxic dimethylmercury.[3]

Protocol:

In a sealed, heavy-walled glass tube, heat beryllium metal with dimethylmercury at

approximately 130°C.[3]

Alternatively, reflux dimethylmercury with beryllium metal under a dry nitrogen atmosphere.

[3]

The product is contaminated with mercury, which can be removed by sublimation or by

stirring the mixture in benzene.[1][3]

For further purification, the crude product can be sublimed through a tube containing gold foil

to amalgamate the mercury.[1]

Structural Analysis
Due to the air- and moisture-sensitive nature of dimethylberyllium, specialized crystal

handling techniques are necessary.

Protocol:

Crystal Growth: Grow single crystals of dimethylberyllium by sublimation in a sealed

capillary under a temperature gradient.[1]

Crystal Mounting: In an inert atmosphere (glovebox), select a suitable crystal and mount it on

a goniometer head. The crystal can be coated in a viscous, inert oil (e.g., paratone) to

provide temporary protection from the atmosphere during transfer to the diffractometer.[2]

Data Collection: Mount the crystal on the diffractometer, which is equipped with a cold

stream of nitrogen (typically around 100-150 K).[2] The low temperature helps to protect the

crystal and reduce thermal motion. Collect diffraction data using a suitable X-ray source

(e.g., Mo Kα radiation).[4]

Structure Solution and Refinement: Process the diffraction data to obtain the unit cell

parameters and intensity data. Solve the crystal structure using direct methods and refine
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the atomic positions and thermal parameters.[4]

This technique is used to determine the structure of the monomeric form of dimethylberyllium
in the gas phase.

Protocol:

Introduce a gaseous stream of dimethylberyllium into a high-vacuum diffraction chamber.

A high-energy electron beam is passed through the gas, and the scattered electrons are

detected.

The resulting diffraction pattern is analyzed to determine the internuclear distances and bond

angles of the molecule.

Visualizations
The following diagrams illustrate the structure of dimethylberyllium and a general workflow for

its synthesis and analysis.
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Caption: Monomeric structure of dimethylberyllium in the gas phase.
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Caption: Polymeric structure of dimethylberyllium in the solid state.
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Caption: Workflow for the synthesis and structural analysis of dimethylberyllium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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